Cas no 22230-46-2 (Benzene,1,2,3,4,5-pentabromo-6-nitro-)

• Product Name: Benzene,1,2,3,4,5-pentabromo-6-nitro-
• CAS No: 22230-46-2
• MF: C₆Br₅NO₂
• MW: 517.58969783783
• CID: 250555
• PubChem ID: 4644502
• Update Time: 2025-04-19

Benzene,1,2,3,4,5-pentabromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-nitro-
• 1,2,3,4,5-pentabromo-6-nitrobenzene
• 2,3,4,5,6-PENTABROMONITROBENZENE
• 2,3',4,4',5,5'-HEXACB
• Benzene,1,2,3,4,5-pentabromo-6-nitro
• Benzene,pentabromonitro-(7CI,8CI,9CI)
• Pentabrom-nitrobenzol
• Pentabromonitrobenzene
• Perbromonitrobenzene
• AKOS024432872
• FT-0638201
• DTXSID80405190
• 1-NITRO-2,3,4,5,6-PENTABROMOBENZENE
• 22230-46-2

• Inchi： 1S/C6Br5NO2/c7-1-2(8)4(10)6(12(13)14)5(11)3(1)9
• InChI Key： UBXJDBZRIYWPEF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1[N+](=O)[O-])Br)Br)Br)Br

Computed Properties

• Exact Mass: 512.58500
• Monoisotopic Mass: 512.58459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 2.84
• Boiling Point: 365.7°C at 760 mmHg
• Flash Point: 175°C
• Refractive Index: 1.71
• PSA: 45.82000
• LogP: 5.93050